Cas no 250159-48-9 (Miriplatin hydrate)

• Product Name: Miriplatin hydrate
• CAS No: 250159-48-9
• MF: C₃₄H₇₀N₂O₅Pt
• MW: 782.008014202118
• CID: 822645
• PubChem ID: 23725065
• Update Time: 2025-06-09

Miriplatin hydrate Chemical and Physical Properties

Names and Identifiers

• Miriplatin hydrate
• (1R,2R)-cyclohexane-1,2-diamine,platinum(2+),tetradecanoate,hydrate
• Miriplatin
• Miriplatin monohydrate
• (SP-4-2)-[(1R,2R)-1,2-Cyclohexanediamine-kN,kN']bis(tetradecanoato-kO)platinum monohydrate
• Q27266387
• DTXCID10102206
• MIRIPLATIN HYDRATE [JAN]
• PLATINUM, ((1R,2R)-1,2-CYCLOHEXANEDIAMINE-.KAPPA.N,.KAPPA.N')BIS(TETRADECANOATO-.KAPPA.O)-, MONOHYDRATE, (SP-4-2)-
• Miriplatin hydrate (JAN)
• 250159-48-9
• 75H6U03J2H
• (1R,2R)-cyclohexane-1,2-diamine;platinum(2+);tetradecanoate;hydrate
• UNII-75H6U03J2H
• D06294
• MIRIPLATIN HYDRATE [MI]
• (SP-4-2)-((1R,2R)-Cyclohexane-1,2-diamine-N,N')bis(tetradecanoato-O)platinum monohydrate
• PLATINUM, ((1R,2R)-1,2-CYCLOHEXANEDIAMINE-KAPPAN,KAPPAN')BIS(TETRADECANOATO-KAPPAO)-, MONOHYDRATE, (SP-4-2)-
• (SP-4-2)-[(1R,2R)-Cyclohexane-1,2-diamine-N,N']bis(tetradecanoato-O)platinum monohydrate
• DTXSID50179715
• SM-11355 (hydrate)

• Inchi： 1S/2C14H28O2.C6H14N2.H2O.Pt/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16;7-5-3-1-2-4-6(5)8;;/h2*2-13H2,1H3,(H,15,16);5-6H,1-4,7-8H2;1H2;/q;;;;+2/p-2/t;;5-,6-;;/m..1../s1
• InChI Key： LWDBMUAJGMXQAY-GSEQGPDBSA-L
• SMILES： [Pt+2].[O-]C(CCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCC)=O.O.N[C@@H]1CCCC[C@H]1N

Computed Properties

• Exact Mass: 781.493268g/mol
• Monoisotopic Mass: 781.493268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 24
• Complexity: 212
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Miriplatin hydrate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Miriplatin hydrate

Miriplatin Hydrate (CAS No. 250159-48-9): A Comprehensive Overview

Miriplatin hydrate (CAS No. 250159-48-9) is a promising compound in the field of oncology, specifically designed for the treatment of advanced or recurrent cancers. This hydrate form of miriplatin has garnered significant attention due to its unique properties and potential therapeutic benefits. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and recent research advancements of Miriplatin hydrate.

Chemical Structure and Properties

Miriplatin hydrate is a platinum-based antineoplastic agent that belongs to the class of platinum complexes. Its molecular formula is C₁₆H₁₆N₂O₄Pt·xH₂O, where x represents the number of water molecules associated with the compound. The hydrate form enhances its solubility and stability, making it more suitable for pharmaceutical applications. The platinum atom in miriplatin forms a square planar complex with two chloride ions and two amine ligands, which are crucial for its biological activity.

Pharmacological Mechanisms

The primary mechanism of action for Miriplatin hydrate involves DNA cross-linking. Upon entering cancer cells, the platinum complex reacts with DNA, forming intrastrand and interstrand cross-links that disrupt DNA replication and transcription processes. This leads to cell cycle arrest and ultimately apoptosis in cancer cells. Additionally, miriplatin has been shown to exhibit selective cytotoxicity towards cancer cells while sparing normal cells, thereby reducing systemic toxicity.

Clinical Applications

Miriplatin hydrate has been extensively studied in clinical trials for the treatment of various types of cancer, including advanced or recurrent head and neck squamous cell carcinoma (HNSCC), non-small cell lung cancer (NSCLC), and ovarian cancer. Clinical data have demonstrated promising results in terms of efficacy and safety profiles. For instance, a phase II trial conducted in patients with recurrent HNSCC showed a significant response rate and improved overall survival compared to standard treatments.

Recent Research Advancements

Recent research has focused on optimizing the delivery methods and enhancing the therapeutic index of Miriplatin hydrate. One notable advancement is the development of liposomal formulations that can improve drug delivery to tumor sites while minimizing systemic side effects. A study published in the Journal of Controlled Release reported that liposomal miriplatin exhibited enhanced antitumor activity and reduced nephrotoxicity in preclinical models.

Safety and Toxicity Profile

The safety profile of Miriplatin hydrate is an important consideration in its clinical use. Common side effects include nausea, vomiting, myelosuppression, and nephrotoxicity. However, these adverse effects are generally manageable with appropriate supportive care measures. Ongoing research aims to identify biomarkers that can predict patient response and toxicity, thereby enabling personalized treatment strategies.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of Miriplatin hydrate in oncology looks promising. Continued research efforts are focused on optimizing its formulation, exploring combination therapies with other anticancer agents, and identifying new indications for its use. As our understanding of cancer biology deepens, the role of platinum-based compounds like miriplatin is likely to expand, offering new hope for patients with advanced or recurrent cancers.